2-[4-[(3-Chlorophenyl)methoxy]phenyl]ethanol

• IUPAC Name: 2-[4-[(3-chlorophenyl)methoxy]phenyl]ethanol
• InChI: InChI=1S/C15H15ClO2/c16-14-3-1-2-13(10-14)11-18-15-6-4-12(5-7-15)8-9-17/h1-7,10,17H,8-9,11H2
• InChI Key: VRZVYLVHHGBSKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)COC2=CC=C(C=C2)CCO
• Molecular Formula: C15H15ClO2
• Molecular Weight: 262.73 g/mol

Description

The compound “2-[4-[(3-Chlorophenyl)methoxy]phenyl]ethanol” is a derivative of cloperastine. Cloperastine is an antitussive and antihistamine that is marketed as a cough suppressant in several countries. It was first introduced in 1972 in Japan, and then in Italy in 1981.

Synthesis Analysis

The synthesis of cloperastine involves the halogenation of 4-Chlorobenzhydrol with phosphorus tribromide in tetrachloromethane, which gives 1-(Bromophenylmethyl)-4-chlorobenzene. This is then treated with ethylenechlorohydrin to give 1-(4-Chlorobenzhydryl)oxy-2-chloroethane. The reaction with piperidine completes the synthesis of cloperastine.

Molecular Structure Analysis

The molecular structure of cloperastine includes a piperidine ring attached to a benzhydryl group, which is further connected to a chlorobenzene ring. The compound crystallizes in a monoclinic space group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of cloperastine include halogenation, treatment with ethylenechlorohydrin, and reaction with piperidine.

Mechanism of Action

The precise mechanism of action of cloperastine is not fully clear, but several different biological activities have been identified for the drug, of which include: ligand of the σ 1 receptor, GIRK channel blocker, antihistamine, and anticholinergic.